Cas no 24335-14-6 (6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride)

6-Fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride is a fluorinated heterocyclic compound with a fused pyridoindole core structure. The presence of the fluorine substituent enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The hydrochloride salt improves solubility and stability, facilitating handling and storage. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its rigid polycyclic framework and potential for selective interactions with biological targets. Its well-defined synthetic route ensures consistent purity and reproducibility, making it suitable for high-precision applications in drug discovery and development.
6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride structure
24335-14-6 structure
Product Name:6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride
CAS No:24335-14-6
MF:C11H12ClFN2
MW:226.677784919739
MDL:MFCD32679595
CID:5668491
PubChem ID:19807221
Update Time:2025-10-18

6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL9485106
    • 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
    • EN300-26862659
    • 6-Fluoro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride
    • 24335-14-6
    • 6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride
    • MDL: MFCD32679595
    • Inchi: 1S/C11H11FN2.ClH/c12-7-1-2-10-9(5-7)8-3-4-13-6-11(8)14-10;/h1-2,5,13-14H,3-4,6H2;1H
    • InChI Key: HSNPVBHGOKGOEF-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC2=C(C=1)C1CCNCC=1N2

Computed Properties

  • Exact Mass: 226.0673042g/mol
  • Monoisotopic Mass: 226.0673042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.8Ų

6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26862659-0.05g
6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
24335-14-6 95.0%
0.05g
$235.0 2025-03-20
Enamine
EN300-26862659-0.1g
6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
24335-14-6 95.0%
0.1g
$352.0 2025-03-20
Enamine
EN300-26862659-0.25g
6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
24335-14-6 95.0%
0.25g
$503.0 2025-03-20
Enamine
EN300-26862659-0.5g
6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
24335-14-6 95.0%
0.5g
$791.0 2025-03-20
Enamine
EN300-26862659-1.0g
6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
24335-14-6 95.0%
1.0g
$1014.0 2025-03-20
Enamine
EN300-26862659-2.5g
6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
24335-14-6 95.0%
2.5g
$1988.0 2025-03-20
Enamine
EN300-26862659-5.0g
6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
24335-14-6 95.0%
5.0g
$2940.0 2025-03-20
Enamine
EN300-26862659-10.0g
6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
24335-14-6 95.0%
10.0g
$4360.0 2025-03-20
Enamine
EN300-26862659-1g
6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
24335-14-6 95%
1g
$1014.0 2023-09-11
Enamine
EN300-26862659-5g
6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
24335-14-6 95%
5g
$2940.0 2023-09-11

Additional information on 6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride

Recent Advances in the Study of 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole Hydrochloride (CAS: 24335-14-6)

6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride (CAS: 24335-14-6) is a fluorinated derivative of the β-carboline alkaloid family, which has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique pyridoindole structure, has been the subject of extensive research in the fields of medicinal chemistry and pharmacology. Recent studies have explored its synthesis, biological activity, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride exhibits high affinity for serotonin receptors, particularly the 5-HT2A subtype. This finding suggests potential applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. The study employed advanced molecular docking techniques and in vitro binding assays to elucidate the compound's mechanism of action.

In addition to its CNS activity, recent research has highlighted the compound's potential as an anticancer agent. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride shows selective cytotoxicity against certain cancer cell lines, including glioblastoma and pancreatic cancer. The study attributed this activity to the compound's ability to inhibit topoisomerase II, a critical enzyme in DNA replication. These findings open new avenues for the development of targeted cancer therapies.

The synthesis and optimization of 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride have also been a focus of recent research. A 2023 study in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation. The study also explored structure-activity relationships (SAR) by synthesizing various analogs, providing valuable insights for future drug design.

Despite these promising developments, challenges remain in the clinical translation of 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further optimization. Recent efforts have focused on prodrug strategies and formulation improvements to enhance its therapeutic potential. A 2024 review in Expert Opinion on Drug Discovery summarized these challenges and proposed future research directions, including the exploration of nanocarrier systems for targeted delivery.

In conclusion, 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride represents a promising scaffold for drug discovery, with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and refine its pharmacological profile. Future studies should prioritize addressing the compound's pharmacokinetic limitations and advancing it through preclinical development.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司